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Compound of Interest

Compound Name: Fas C-Terminal Tripeptide

Cat. No.: B15623289 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Fas C-Terminal Tripeptide. The

following procedural guidance is intended to ensure the safe handling, storage, and disposal of

this bioactive peptide.

Immediate Safety Precautions
While specific toxicological properties of Fas C-Terminal Tripeptide have not been thoroughly

investigated, it is prudent to treat it as a potentially hazardous compound. Adherence to

standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Fas C-
Terminal Tripeptide.[1][2][3][4]

Engineering Controls: Handle the lyophilized powder in a well-ventilated area, preferably

within a fume hood or biosafety cabinet to prevent inhalation of airborne particles.[1][5]

Spill Response: In case of a spill, contain the material to prevent it from spreading. For liquid

spills, use an inert absorbent material. For solid spills, carefully sweep or vacuum the

material to avoid generating dust.[4][6] The contaminated area should be decontaminated

and thoroughly washed after cleanup.[4][6]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against dust particles or

splashes.[3][7]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact. Change gloves

immediately if contaminated.[1]

[3]

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin.[1][3]

Respiratory Protection Respirator/Dust Mask

Recommended when handling

the lyophilized powder to avoid

inhalation.[3][7]

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of Fas C-Terminal
Tripeptide and ensuring the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated work area is clean and uncluttered.[1]

Allow the container of the lyophilized peptide to equilibrate to room temperature in a

desiccator before opening to prevent moisture absorption.[7][8][9]

Personal Protective Equipment: Put on all required PPE as outlined in Table 1.[3]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

avoid creating dust.[3][7]

Reconstitution: If preparing a solution, add the appropriate sterile solvent (e.g., sterile

distilled water or a buffer) slowly and cap the container securely before mixing.[2][3][9] For

peptides with unknown solubility, it is advisable to test a small portion first.[9]
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Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning

agent.[2]

Storage Guidelines:

Lyophilized Powder: For long-term storage, keep the lyophilized peptide at -20°C or colder in

a tightly sealed container, protected from light.[2][9]

In Solution: Once reconstituted, it is best to aliquot the peptide solution into single-use

volumes to avoid repeated freeze-thaw cycles.[5][8][9] Store the aliquots at -20°C or colder.

[8][9] The shelf life of peptides in solution is limited.[9]

Disposal Plan
All waste containing Fas C-Terminal Tripeptide should be treated as chemical waste and

disposed of in accordance with local, state, and federal regulations.[1][6] Never dispose of

peptide waste in regular trash or down the sink.[1][10][11]

Step-by-Step Disposal Procedure:

Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[3][6] This includes any contaminated

labware such as pipette tips, vials, and gloves.[6][10]

Container Sealing: Securely seal the waste container to prevent any leakage.[3]

Institutional Protocols: Follow your institution's environmental health and safety (EH&S)

guidelines for the final disposal of the chemical waste.[1][6]

Quantitative Data
Fas C-Terminal Tripeptide has been shown to inhibit the binding of Fas to FAP-1 (Fas-

Associated Phosphatase-1).[12][13][14] The inhibitory potency has been quantified as follows:

Table 2: Inhibitory Potency of Fas C-Terminal Tripeptide on Fas/FAP-1 Binding
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Concentration Inhibitory Potency

30 µM 31.1%

50 µM 44.3%

100 µM 87.6%

1 mM 100.7%

[13]

Signaling Pathway and Experimental Workflow
Fas C-Terminal Tripeptide exerts its effect by interfering with the Fas signaling pathway, a

critical regulator of apoptosis (programmed cell death).[15][16][17] The Fas receptor (Fas), a

member of the tumor necrosis factor receptor (TNFR) superfamily, initiates apoptosis upon

binding to its ligand (FasL).[15][16] This interaction leads to the recruitment of adaptor proteins,

such as FADD (Fas-Associated Death Domain), and the subsequent activation of a cascade of

caspases, ultimately resulting in cell death.[15][18]

Below is a diagram illustrating the simplified Fas-mediated apoptosis signaling pathway.
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Caption: Simplified Fas-mediated apoptosis signaling pathway.
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An experimental workflow to assess the inhibitory effect of Fas C-Terminal Tripeptide could

involve a competitive binding assay.

Start: Prepare Reagents
(Labeled Fas, FAP-1, Tripeptide)

Incubate Labeled Fas and FAP-1
with varying concentrations of

Fas C-Terminal Tripeptide

Separate Bound and
Free Labeled Fas

Measure Amount of
Bound Labeled Fas

Analyze Data:
Determine Inhibitory Potency (IC50)

End

Click to download full resolution via product page

Caption: Experimental workflow for a competitive binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623289?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

